Cas no 2361683-08-9 (N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361683-08-9
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 5414568
• PubChem ID: 145906365
• Update Time: 2025-07-01

N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589356
• N-Ethyl-N-[2-(7-methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)-2-oxoethyl]prop-2-enamide
• Z2908201468
• N-ethyl-N-[2-(7-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)-2-oxoethyl]prop-2-enamide
• 2361683-08-9
• N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C17H22N2O3/c1-4-16(20)18(5-2)12-17(21)19-8-9-22-15-7-6-13(3)10-14(15)11-19/h4,6-7,10H,1,5,8-9,11-12H2,2-3H3
• InChI Key： CIYBOJZPEWFCMD-UHFFFAOYSA-N
• SMILES： C(N(CC(N1CC2=CC(C)=CC=C2OCC1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.1±50.0 °C(Predicted)
• pka: -1.09±0.20(Predicted)

Additional information on N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide

Introduction to N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide (CAS No. 2361683-08-9)

N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide, identified by its CAS number 2361683-08-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzoxazepine class, a structural framework known for its diverse biological activities and potential therapeutic applications. The benzoxazepine scaffold is particularly valued for its ability to interact with various biological targets, making it a versatile platform for the development of novel bioactive molecules.

The structure of N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide incorporates several key functional groups that contribute to its unique pharmacological profile. The presence of a propenamide moiety and an ethyl group at the nitrogen positions enhances its potential for binding to specific protein targets. Additionally, the 2,3-dihydro substitution pattern in the benzoxazepine ring system suggests enhanced lipophilicity and improved membrane permeability, which are critical factors for drug absorption and distribution.

In recent years, there has been growing interest in benzoxazepine derivatives due to their reported activities as serotonin receptor modulators, particularly the 5-HT1A receptor. This receptor is implicated in various neurological disorders, including anxiety, depression, and cognitive dysfunction. Preclinical studies have demonstrated that compounds with the benzoxazepine core can modulate serotonin signaling pathways, leading to potential therapeutic benefits. N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide has been investigated for its ability to interact with this receptor system, offering a promising lead for further development.

The synthesis of N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the propenamide group and the ethyl substitution at the nitrogen atoms necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their exploration in medicinal chemistry.

One of the most compelling aspects of N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxoethyl]-N-ethyl-2-propenamide is its potential as a lead compound for drug development. Its structural features suggest interactions with multiple biological targets beyond serotonin receptors. For instance, studies have indicated that benzoxazepine derivatives can exhibit activity against other neurotransmitter systems, such as dopamine and norepinephrine receptors. This broad spectrum of activity makes it an attractive candidate for treating multifaceted neurological disorders.

The pharmacokinetic properties of N-[2-(2,3-Dihydro-7-methyl-1,4-benzoxazepin-4(5H)-yl)-2-oxyoethyl]-N ethyl - 2361683 - 08 - 9 are also of great interest. The molecule's lipophilicity and solubility profile are critical determinants of its bioavailability and metabolic stability. Computational modeling and experimental techniques have been employed to optimize these properties. By fine-tuning the molecular structure through structural analogs or derivatization strategies, researchers aim to enhance pharmacokinetic profiles while maintaining or improving biological activity.

In clinical settings, N-[ 2361683 - 08 - 9 ] may serve as a foundation for developing new therapeutic agents with improved efficacy and safety profiles compared to existing treatments. Its ability to modulate multiple neurotransmitter systems could make it particularly useful in treating complex neurological conditions where polypharmacology is beneficial. Additionally ,the compound's structural similarity to known active pharmaceutical ingredients (APIs) may facilitate rapid translation from preclinical findings to clinical trials.

The regulatory landscape for novel pharmaceutical compounds like N-[2361683 -08 -9] is stringent but well-defined . Regulatory agencies require comprehensive data on safety , efficacy ,and quality before approving new drugs . Researchers must navigate this process carefully , ensuring that all regulatory requirements are met . Good Manufacturing Practices (GMP) ,for example ,are essential for ensuring consistent product quality throughout clinical development.

Ethical considerations also play a significant role in pharmaceutical research . Involving human subjects in clinical trials requires strict adherence to ethical guidelines , including informed consent ,data privacy ,and equitable treatment . These principles are fundamental to ensuring that research is conducted responsibly while advancing medical knowledge.

The future directions for N-[2361683 -08 -9] include further exploration of its pharmacological properties through both preclinical and clinical studies . Investigating its mechanisms of action will provide deeper insights into how it interacts with biological targets . Additionally ,exploring combination therapies with other drugs may enhance therapeutic outcomes by targeting multiple pathways simultaneously.

In conclusion,N-[2361683 -08 -9] represents an exciting opportunity in pharmaceutical chemistry with potential applications across various neurological disorders . Its unique structure ,combined with promising preclinical findings ,positions it as a valuable candidate for further development . As research continues ,this compound holds promise not only as a standalone therapeutic agent but also as a building block for more advanced treatments . The ongoing efforts in synthetic chemistry ,pharmacology ,and regulatory science will be crucial in realizing this potential fully .